Cas no 1707714-77-9 (4-(hydroxymethyl)-4-methylpyrrolidin-2-one)

• Product Name: 4-(hydroxymethyl)-4-methylpyrrolidin-2-one
• CAS No: 1707714-77-9
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD27501008
• CID: 4612163
• PubChem ID: 75476846
• Update Time: 2025-05-20

4-(hydroxymethyl)-4-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(hydroxymethyl)-4-methylpyrrolidin-2-one
• 2-Pyrrolidinone, 4-(hydroxymethyl)-4-methyl-

• MDL： MFCD27501008
• Inchi： 1S/C6H11NO2/c1-6(4-8)2-5(9)7-3-6/h8H,2-4H2,1H3,(H,7,9)
• InChI Key： QGIFFTTTXRPFEN-UHFFFAOYSA-N
• SMILES： N1CC(CO)(C)CC1=O

Additional information on 4-(hydroxymethyl)-4-methylpyrrolidin-2-one

Comprehensive Overview of 4-(hydroxymethyl)-4-methylpyrrolidin-2-one (CAS No. 1707714-77-9)

4-(hydroxymethyl)-4-methylpyrrolidin-2-one, with the CAS number 1707714-77-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the pyrrolidinone family, a class of heterocyclic compounds known for their versatile applications in drug development, agrochemicals, and material science. The presence of both hydroxymethyl and methyl functional groups on the pyrrolidinone ring makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for 4-(hydroxymethyl)-4-methylpyrrolidin-2-one has surged due to its potential role in the development of novel therapeutics. Researchers are particularly interested in its application as a building block for small molecule drugs, especially those targeting neurological disorders and metabolic diseases. The compound's unique structure allows for modifications that can enhance bioavailability and target specificity, making it a hot topic in medicinal chemistry discussions.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 4-(hydroxymethyl)-4-methylpyrrolidin-2-one?" The synthesis typically involves multi-step organic reactions, including reductive amination and cyclization processes. Advanced techniques like catalytic hydrogenation and enzymatic resolution are also explored to improve yield and enantioselectivity. These methods align with the growing trend of green chemistry, which emphasizes sustainable and efficient synthetic pathways.

The compound's physicochemical properties, such as solubility, melting point, and stability, are critical for its application in formulation development. For instance, its hydroxymethyl group enhances water solubility, which is advantageous for drug delivery systems. This property is particularly relevant in the context of biopharmaceuticals, where solubility often dictates the success of a drug candidate. Additionally, its stability under various pH conditions makes it suitable for oral and parenteral formulations.

Another trending topic in the scientific community is the use of 4-(hydroxymethyl)-4-methylpyrrolidin-2-one in peptide mimetics and protease inhibitors. These applications are pivotal in the fight against diseases like cancer and viral infections. The compound's ability to mimic natural peptide structures while offering improved metabolic stability has made it a focal point in drug discovery programs worldwide.

From an industrial perspective, the scalability of 4-(hydroxymethyl)-4-methylpyrrolidin-2-one production is a key consideration. Manufacturers are investing in continuous flow chemistry and process intensification to meet the rising demand. These innovations not only reduce production costs but also minimize environmental impact, addressing the global push toward sustainable manufacturing.

In summary, 4-(hydroxymethyl)-4-methylpyrrolidin-2-one (CAS No. 1707714-77-9) is a compound of immense scientific and industrial significance. Its applications span across pharmaceuticals, agrochemicals, and material science, driven by its unique structural features and adaptable chemistry. As research continues to uncover new potentials, this compound is poised to remain at the forefront of innovation in the chemical and life sciences sectors.